Cas no 1807196-01-5 (3-Bromo-5-methyl-2-nitrobenzylamine)

• Product Name: 3-Bromo-5-methyl-2-nitrobenzylamine
• CAS No: 1807196-01-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4977503
• Update Time: 2025-05-22

3-Bromo-5-methyl-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-2-nitrobenzylamine

• Inchi： 1S/C8H9BrN2O2/c1-5-2-6(4-10)8(11(12)13)7(9)3-5/h2-3H,4,10H2,1H3
• InChI Key： XLCUWZDNDIDJSR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(CN)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-5-methyl-2-nitrobenzylamine

Comprehensive Overview of 3-Bromo-5-methyl-2-nitrobenzylamine (CAS No. 1807196-01-5)

3-Bromo-5-methyl-2-nitrobenzylamine (CAS No. 1807196-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and nitro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it valuable for applications in drug discovery, material science, and specialty chemicals. Researchers are increasingly exploring its potential due to its reactivity and compatibility with various synthetic pathways.

The molecular structure of 3-Bromo-5-methyl-2-nitrobenzylamine includes a benzylamine backbone substituted with a bromo group at the 3-position, a methyl group at the 5-position, and a nitro group at the 2-position. This arrangement contributes to its distinct chemical properties, such as moderate polarity and stability under controlled conditions. The presence of these functional groups allows for selective modifications, making it a preferred choice for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs).

In recent years, the demand for nitrobenzylamine derivatives has surged, driven by their utility in developing novel therapeutics. For instance, compounds like 3-Bromo-5-methyl-2-nitrobenzylamine are investigated for their role in creating kinase inhibitors and antimicrobial agents. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects. The compound's ability to act as a building block for biologically active molecules positions it as a critical asset in modern medicinal chemistry.

From a synthetic perspective, CAS No. 1807196-01-5 is often employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds. These reactions are widely used in the pharmaceutical industry to develop drugs for oncology, neurology, and infectious diseases. The compound's compatibility with palladium-catalyzed transformations further enhances its appeal to synthetic chemists.

Environmental and safety considerations are paramount when handling 3-Bromo-5-methyl-2-nitrobenzylamine. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under ambient conditions makes it suitable for long-term storage, provided it is kept away from strong oxidizers and extreme temperatures.

The growing interest in nitroaromatic compounds has also spurred advancements in green chemistry. Researchers are exploring eco-friendly synthetic routes to produce 3-Bromo-5-methyl-2-nitrobenzylamine with reduced waste and energy consumption. This aligns with global sustainability goals and the pharmaceutical industry's push toward greener processes. Catalytic methods and solvent-free reactions are among the innovative approaches being investigated to optimize the compound's synthesis.

In the context of material science, CAS No. 1807196-01-5 has shown promise in the development of organic electronic materials. Its electron-withdrawing nitro group and electron-donating methyl group create a balanced electronic profile, making it suitable for applications in organic light-emitting diodes (OLEDs) and conductive polymers. This dual functionality is particularly valuable in designing materials with tunable optoelectronic properties.

Analytical characterization of 3-Bromo-5-methyl-2-nitrobenzylamine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. Recent advancements in analytical instrumentation have improved the accuracy and efficiency of these assessments, further supporting the compound's adoption in research and industrial settings.

As the scientific community continues to explore the potential of nitrobenzylamine derivatives, 3-Bromo-5-methyl-2-nitrobenzylamine remains a compound of significant interest. Its multifaceted applications, coupled with ongoing innovations in synthetic and analytical chemistry, underscore its importance in advancing both academic and industrial research. Future studies may uncover additional uses, solidifying its role as a cornerstone in chemical synthesis.